Cas no 14473-90-6 (3-(3-chlorophenyl)prop-2-enoic acid)

• Product Name: 3-(3-chlorophenyl)prop-2-enoic acid
• CAS No: 14473-90-6
• MF: C₉H₇ClO₂
• MW: 182.60368180275
• MDL: MFCD00004384
• CID: 49813
• PubChem ID: 735250
• Update Time: 2025-10-29

3-(3-chlorophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chlorocinnamic acid
• (2E)-3-(3-Chlorophenyl)acrylic acid
• (E)-3-Chlorocinnamic acid
• (2E)-3-(3-chlorophenyl)prop-2-enoic acid
• 238-466-4
• 2-Propenoicacid, 3-(3-chlorophenyl)-, (E)-
• Cinnamic acid, m-chloro-, (E)- (8CI)
• (E)-3-(3-Chlorophenyl)acrylic acid
• trans-3-(3-Chlorophenyl)acrylic acid
• trans-3-Chlorocinnamic acid
• trans-m-Chlorocinnamic acid
• AURORA 22720
• RARECHEM BK HC T320
• M-CHLOROCINNAMIC ACID
• (E)-m-chlorocinnamic acid
• 3-Chloro-trans-cinnamic acid
• m-Chloro-trans-cinnamic acid
• 3-(3-chlorophenyl)prop-2-enoic acid
• Cinnamic acid, m-chloro-
• W-107780
• 3-CHLORO-CINNAMIC ACID
• DTXSID10901054
• AMY3882
• CHEMBL1771752
• NS00026105
• 1866-38-2
• EN300-17548
• Z-lle-Phe-OH
• (2E)-3-(3-Chlorophenyl)-2-propenoic acid
• BB 0254086
• Z2573655238
• InChI=1/C9H7ClO2/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-6H,(H,11,12)/b5-4
• (E)-3-(3-chloro-phenyl)-acrylic acid
• 3-Chlorocinnamicacid
• LS-13583
• SR-01000597227-1
• EINECS 238-466-4
• (E)-3-(3-chlorophenyl)prop-2-enoate;3-Chlorocinnamic Acid
• 2-Propenoic acid, 3-(3-chlorophenyl)-, (2E)-
• NS00087679
• NCGC00342186-01
• (E)-3-(3-chlorophenyl)prop-2-enoic acid
• 2-Propenoic acid, 3-(3-chlorophenyl)-
• NSC61876
• SR-01000597227
• NSC 61876
• AC-14172
• m-Chlorzimtsaure
• AB01334559-02
• A813070
• AE-562/40896974
• NSC623439
• NoName_105
• NSC-61876
• MFCD00004384
• E-3-(3-chlorophenyl)propenoic acid
• EN300-748789
• AS-11912
• CS-W017081
• AKOS000263736
• NSC-623439
• 3-(3-chlorophenyl)acrylic acid
• AC7822
• (2E)-3-(3-Chlorophenyl)-2-propenoic acid #
• SCHEMBL79591
• trans-3-chloro-cinnamic acid
• 3-Chlorocinnamic acid, predominantly trans
• EINECS 217-478-3
• 14473-90-6
• 3-(3-chlorophenyl)acrylicacid
• AKOS BBS-00006453
• trans-3-Chlorocinnamicacid98%
• STK503672
• BBL034639

• MDL： MFCD00004384
• Inchi： 1S/C9H7ClO2/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-6H,(H,11,12)/b5-4+
• InChI Key： FFKGOJWPSXRALK-SNAWJCMRSA-N
• SMILES： ClC1=CC=CC(/C=C/C(=O)O)=C1

Computed Properties

• Exact Mass: 182.01351
• Monoisotopic Mass: 182.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.2377 (rough estimate)
• Melting Point: 161-164 °C(lit.)
• Boiling Point: 260.71°C (rough estimate)
• Refractive Index: 1.5426 (estimate)
• PSA: 37.3
• pka: 4.29(at 25℃)

3-(3-chlorophenyl)prop-2-enoic acid Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• Safety Term：S22-S24/25
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 3-(3-chlorophenyl)prop-2-enoic acid

3-(3-Chlorophenyl)Prop-2-Enoic Acid: A Comprehensive Overview

3-(3-Chlorophenyl)Prop-2-Enoic Acid, also known by its CAS number 14473-90-6, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. Recent advancements in synthetic methodologies and analytical techniques have further enhanced our understanding of its properties and utility.

The molecular structure of 3-(3-Chlorophenyl)Prop-2-Enoic Acid consists of a phenyl ring substituted with a chlorine atom at the 3-position, connected to a propenoic acid group. This arrangement imparts the compound with distinct electronic and steric properties, making it amenable to various chemical transformations. The presence of the chlorine substituent introduces electron-withdrawing effects, which can influence the reactivity of the molecule in different chemical environments.

Recent studies have explored the synthesis of 3-(3-Chlorophenyl)Prop-2-Enoic Acid through various routes, including electrophilic aromatic substitution and coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for research and industrial applications. For instance, researchers have employed catalytic cross-coupling reactions, such as the Suzuki-Miyaura reaction, to efficiently construct the carbon-carbon bonds required for this compound's synthesis.

In terms of pharmacological applications, 3-(3-Chlorophenyl)Prop-2-Enoic Acid has shown promise as a lead compound in drug discovery. Its ability to modulate biological targets, such as enzymes and receptors, has been investigated in recent studies. For example, a 2022 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. Additionally, its antioxidant properties have been explored in the context of neurodegenerative diseases, where oxidative stress plays a significant role.

The physical and chemical properties of 3-(3-Chlorophenyl)Prop-2-Enoic Acid have also been extensively characterized. Its melting point, solubility, and stability under different conditions have been determined using advanced analytical techniques such as differential scanning calorimetry (DSC) and high-performance liquid chromatography (HPLC). These studies provide critical insights into its suitability for various applications, including formulation development in pharmaceuticals.

From an environmental perspective, the degradation pathways of 3-(3-Chlorophenyl)Prop-2-Enoic Acid have been studied to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through oxidative mechanisms. These findings are crucial for understanding its environmental fate and ensuring sustainable practices in its production and use.

In conclusion, 3-(3-Chlorophenyl)Prop-2-Enoic Acid (CAS No. 14473-90-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, continues to expand its utility in both academic research and industrial settings. As ongoing studies uncover new aspects of its properties and applications, this compound remains a focal point for innovation in chemistry and related fields.